![molecular formula C7H16Cl2N2O B6206406 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride CAS No. 2694728-94-2](/img/no-structure.png)
6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride
Description
“6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride” is a chemical compound with the CAS Number: 1609403-01-1 . Its IUPAC name is 9-methyl-6-oxa-2,9-diazaspiro [4.5]decane dihydrochloride . The molecular weight of this compound is 229.15 .
Molecular Structure Analysis
The InChI code for “6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride” is 1S/C8H16N2O.2ClH/c1-10-4-5-11-8 (7-10)2-3-9-6-8;;/h9H,2-7H2,1H3;2*1H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
The compound is a white solid . It should be stored at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride involves the reaction of 1,5-dibromopentane with 1,2-diaminopropane to form the spirocyclic intermediate, which is then reacted with sodium methoxide and methanol to form the final product.", "Starting Materials": [ "1,5-dibromopentane", "1,2-diaminopropane", "Sodium methoxide", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1,5-dibromopentane is reacted with 1,2-diaminopropane in the presence of sodium methoxide and methanol to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is then treated with hydrochloric acid to form 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride as the final product." ] } | |
CAS RN |
2694728-94-2 |
Molecular Formula |
C7H16Cl2N2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
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